Cas no 200959-47-3 (L-Lysinamide,N2-acetyl-L-arginyl-L-tyrosyl-L-tyrosyl-L-arginyl-L-tryptophyl-)

L-Lysinamide,N2-acetyl-L-arginyl-L-tyrosyl-L-tyrosyl-L-arginyl-L-tryptophyl- structure
200959-47-3 structure
Product name:L-Lysinamide,N2-acetyl-L-arginyl-L-tyrosyl-L-tyrosyl-L-arginyl-L-tryptophyl-
CAS No:200959-47-3
MF:C49H69N15O9
MW:1012.17000
CID:253089
PubChem ID:9811889

L-Lysinamide,N2-acetyl-L-arginyl-L-tyrosyl-L-tyrosyl-L-arginyl-L-tryptophyl- Chemical and Physical Properties

Names and Identifiers

    • L-Lysinamide,N2-acetyl-L-arginyl-L-tyrosyl-L-tyrosyl-L-arginyl-L-tryptophyl-
    • AC-RYYRWK-NH2
    • AC-ARG-TYR-TYR-ARG-TRP-LYS-NH2
    • Ac-RYYRWK amide
    • CAS_200959-47-3
    • Ac-Arg-Tyr-Tyr-Arg-Trp-Lys-NH(2)
    • acetyl-Arg-Tyr-Tyr-Arg-Trp-Lys-NH(2)
    • acetyl-Arg-Tyr-Tyr-Arg-Trp-Lys-NH2
    • SCHEMBL13097862
    • AKOS024456566
    • PD079163
    • RYYRWK
    • CHEMBL2403218
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-6-aminohexanamide
    • BDBM85191
    • 200959-47-3
    • DA-50117
    • Inchi: InChI=1S/C49H69N15O9/c1-28(65)59-37(11-6-22-56-48(52)53)43(69)62-40(25-30-15-19-33(67)20-16-30)46(72)63-39(24-29-13-17-32(66)18-14-29)45(71)61-38(12-7-23-57-49(54)55)44(70)64-41(26-31-27-58-35-9-3-2-8-34(31)35)47(73)60-36(42(51)68)10-4-5-21-50/h2-3,8-9,13-20,27,36-41,58,66-67H,4-7,10-12,21-26,50H2,1H3,(H2,51,68)(H,59,65)(H,60,73)(H,61,71)(H,62,69)(H,63,72)(H,64,70)(H4,52,53,56)(H4,54,55,57)
    • InChI Key: YROQVQIJRORFAZ-UHFFFAOYSA-N
    • SMILES: NCCCCC(NC(C(CC1=CNC2=CC=CC=C12)NC(C(NC(C(NC(C(NC(C(NC(=O)C)CCCNC(=N)N)=O)CC1=CC=C(O)C=C1)=O)CC1=CC=C(O)C=C1)=O)CCCNC(=N)N)=O)=O)C(=O)N

Computed Properties

  • Exact Mass: 1011.54000
  • Monoisotopic Mass: 1011.54026884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 30
  • Complexity: 1850
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 429Ų
  • XLogP3: -1.3

Experimental Properties

  • PSA: 423.76000
  • LogP: 4.80440

L-Lysinamide,N2-acetyl-L-arginyl-L-tyrosyl-L-tyrosyl-L-arginyl-L-tryptophyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TP1941-1 mg
Ac-RYYRWK-NH2
200959-47-3 98%
1mg
¥ 1,440 2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci15130-1mg
Ac-RYYRWK-NH2
200959-47-3 98%
1mg
¥2846.00 2023-09-09
Biosynth
AIA95947-1 mg
Ac-RYYRWK-NH2
200959-47-3
1mg
$213.68 2023-01-05
TargetMol Chemicals
TP1941-1mg
Ac-RYYRWK-NH2
200959-47-3
1mg
¥ 1440 2024-07-20
Biosynth
AIA95947-50 mg
Ac-RYYRWK-NH2
200959-47-3
50mg
$3,333.50 2023-01-05
Biosynth
AIA95947-10 mg
Ac-RYYRWK-NH2
200959-47-3
10mg
$1,111.10 2023-01-05
Biosynth
AIA95947-5 mg
Ac-RYYRWK-NH2
200959-47-3
5mg
$694.50 2023-01-05
Biosynth
AIA95947-25 mg
Ac-RYYRWK-NH2
200959-47-3
25mg
$2,083.50 2023-01-05

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